Cas no 2580250-00-4 (2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid
• CAS No: 2580250-00-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5662742
• PubChem ID: 165895924
• Update Time: 2025-07-21

2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazol-1-yl)methyl]benzoic acid
• EN300-27724745
• 2580250-00-4
• 2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid

• Inchi： 1S/C16H19N3O4/c1-16(2,3)23-15(22)18-12-8-17-19(10-12)9-11-6-4-5-7-13(11)14(20)21/h4-8,10H,9H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： ZCQOWNCWFLQCAY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC1C=CC=CC=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid

Comprehensive Introduction to 2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 2580250-00-4)

The compound 2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 2580250-00-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazole and benzoic acid moieties, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural complexity and functional versatility make it a valuable asset in drug discovery programs, particularly in the development of targeted therapies for inflammatory and metabolic disorders.

One of the most intriguing aspects of 2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid is its role as a Boc-protected intermediate. The tert-butoxycarbonyl (Boc) group is a cornerstone in organic synthesis, providing stability and selectivity during multi-step reactions. Researchers often leverage this feature to design novel small-molecule inhibitors or protease substrates, aligning with current trends in precision medicine and personalized therapeutics. The growing demand for high-purity intermediates in API (Active Pharmaceutical Ingredient) manufacturing further underscores the relevance of this compound.

In the context of AI-driven drug discovery, 2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid exemplifies how computational tools can optimize synthetic pathways. Recent studies highlight its potential in fragment-based drug design (FBDD), where its hydrogen-bonding motifs and steric properties are exploited to enhance binding affinity. This aligns with frequent search queries such as "Boc-protected intermediates in drug development" and "pyrazole derivatives in medicinal chemistry", reflecting broader industry interests.

The compound’s benzoic acid segment also contributes to its utility in prodrug strategies, a hot topic in biopharmaceutical innovation. By modifying its carboxyl group, researchers can improve oral bioavailability or tissue targeting, addressing common challenges in drug delivery systems. Such applications resonate with trending searches like "improving drug solubility with carboxylic acids" and "prodrug optimization techniques", demonstrating its cross-disciplinary relevance.

From a synthetic perspective, CAS No. 2580250-00-4 is often discussed in forums exploring green chemistry and catalytic efficiency. Its preparation typically involves Pd-catalyzed cross-coupling or microwave-assisted synthesis, methods frequently queried by chemists seeking time-efficient protocols. The compound’s stability under diverse conditions further makes it a candidate for high-throughput screening (HTS), a technique pivotal to modern drug discovery pipelines.

In summary, 2-(4-{(tert-butoxy)carbonylamino}-1H-pyrazol-1-yl)methylbenzoic acid represents a convergence of structural ingenuity and practical applicability. Its role in advancing therapeutic innovation, coupled with its alignment with cutting-edge research trends, ensures its continued prominence in scientific literature and industrial applications. As the pharmaceutical landscape evolves, this compound is poised to remain a key player in the quest for next-generation therapeutics.